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Compound of Interest

Compound Name:
Methyl 5-nitrothiophene-2-

carboxylate

Cat. No.: B1293554 Get Quote

An In-depth Technical Guide to Methyl 5-
nitrothiophene-2-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 5-nitrothiophene-2-
carboxylate, a key intermediate in the pharmaceutical and agrochemical industries. The

document details its chemical properties, synthesis protocols, and known biological activities,

presenting data in a structured format for ease of reference and comparison.

Core Compound Data
Methyl 5-nitrothiophene-2-carboxylate is a functionalized thiophene derivative valued for its

versatility as a building block in organic synthesis.[1] Its chemical structure allows for various

modifications, making it an essential component in the development of a wide range of

bioactive molecules.[1][2]
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Property Value Reference

Chemical Name
Methyl 5-nitrothiophene-2-

carboxylate
[3][4]

CAS Number 5832-01-9 [3]

Molecular Formula C₆H₅NO₄S [3][4]

Molecular Weight 187.17 g/mol [3][4]

Purity Typically ≥97% [1]

Appearance Varies (often crystalline solid)

Storage
Room temperature, sealed in

dry, dark place
[3]

Experimental Protocols
The synthesis of Methyl 5-nitrothiophene-2-carboxylate and related nitrothiophene

derivatives can be achieved through various methods. A common approach involves the

nitration of a thiophene precursor.

Synthesis of 2-Nitrothiophene (A General Precursor)
A foundational method for introducing a nitro group to the thiophene ring is detailed below. This

procedure can be adapted for substrates with different functional groups.

Materials:

Thiophene

Acetic anhydride

Fuming nitric acid (sp. gr. 1.51)

Glacial acetic acid

Ice-salt bath
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Ether

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

A solution of thiophene in acetic anhydride is prepared.[5]

A separate solution of fuming nitric acid in glacial acetic acid is prepared, ensuring the nitric

acid is added gradually to the acetic acid with cooling.[5]

The nitric acid solution is placed in a three-necked flask equipped with a stirrer, thermometer,

and separatory funnel, and cooled to 10°C.[5]

The thiophene solution is added dropwise to the stirred nitric acid solution, maintaining the

temperature at or below room temperature using a cold water bath.[5]

After the addition is complete, the reaction mixture is stirred for a period to ensure

completion.

The reaction is quenched by pouring the mixture into ice water.[6]

The aqueous mixture is extracted with ether.[6]

The combined ether extracts are washed sequentially with saturated sodium bicarbonate

solution and brine.[6]

The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated

under reduced pressure to yield the crude nitrothiophene product.[6]

The crude product can be purified by column chromatography or steam distillation.[5][6]

Synthesis Workflow Diagram
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The following diagram illustrates a generalized workflow for the synthesis and purification of a

nitrothiophene derivative.

Synthesis

Work-up

Purification

Prepare Thiophene Solution

Controlled Addition & Reaction

Prepare Nitrating Agent

Quench with Ice Water

Extract with Ether

Wash Organic Layer

Dry & Concentrate

Column Chromatography

Characterization (NMR, MS)
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Generalized synthesis and purification workflow.

Biological Activity and Applications
Thiophene derivatives, including nitro-substituted compounds, are known for a wide range of

biological activities. The nitro group, in particular, is a key pharmacophore that can confer

antimicrobial properties.[7]
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Biological Activity Description References

Antibacterial

Nitro compounds can be

reduced within microbial cells

to produce toxic intermediates

like nitroso and superoxide

species. These reactive

species can covalently bind to

DNA, leading to cellular

damage and death.

Thiophene-2-carboxamide

derivatives have shown activity

against both Gram-positive

and Gram-negative bacteria.

[7][8]

Anti-inflammatory

Methyl 5-nitrothiophene-2-

carboxylate serves as an

intermediate in the synthesis of

anti-inflammatory agents.[1]

[1]

Antitubercular

5-phenyl-furan-2-carboxylic

acids, which share structural

similarities, have been

investigated as

antimycobacterial agents that

interfere with iron homeostasis.

[9] Nitro-containing

compounds are also studied

for their potential against

Mycobacterium tuberculosis.[7]

[7][9]

Antifungal

This class of compounds is

used in the development of

molecules with antifungal

properties.[2]

[2]

Proposed Mechanism of Action for Nitro Compounds
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The antimicrobial activity of many nitro-containing compounds is predicated on their reduction

within the target cell to generate cytotoxic agents.

Microbial Cell

Nitro Compound
(R-NO2) Cellular ReductasesReduction Reactive Nitroso &

Superoxide Species DNA Damage Cell Death

Click to download full resolution via product page

Generalized mechanism of antimicrobial action for nitro compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1293554#molecular-weight-and-formula-of-methyl-5-
nitrothiophene-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1293554#molecular-weight-and-formula-of-methyl-5-nitrothiophene-2-carboxylate
https://www.benchchem.com/product/b1293554#molecular-weight-and-formula-of-methyl-5-nitrothiophene-2-carboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1293554?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

